Cas no 2034404-91-4 (N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide
• CAS No: 2034404-91-4
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 5349474
• Update Time: 2025-07-08

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-4-oxo-4H-chromene-2-carboxamide
• N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-4-oxochromene-2-carboxamide
• N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C22H21NO5/c1-27-15-8-9-17-14(11-15)5-4-10-22(17,26)13-23-21(25)20-12-18(24)16-6-2-3-7-19(16)28-20/h2-3,6-9,11-12,26H,4-5,10,13H2,1H3,(H,23,25)
• InChI Key： ICEGVDQGEMKZGG-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2=CC(C3C=CC=CC=3O2)=O)=O)C2C=CC(=CC=2CCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 647
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide (CAS No. 2034404-91-4): A Comprehensive Overview

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide (CAS No. 2034404-91-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, with its complex molecular architecture combining tetrahydronaphthalene and chromene moieties, represents an interesting area of study for researchers in medicinal chemistry and materials science.

The molecular structure of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide features several functional groups that contribute to its chemical behavior. The presence of both hydroxy and methoxy groups on the tetrahydronaphthalene ring, along with the carboxamide linkage to the chromene system, creates opportunities for diverse molecular interactions. These structural characteristics make it particularly interesting for researchers investigating structure-activity relationships in drug discovery and development.

Recent studies have explored the potential biological activities of chromene-carboxamide derivatives, with particular focus on their pharmacological properties. While specific data on CAS No. 2034404-91-4 may be limited, analogs of this compound have shown promise in various therapeutic areas. The scientific community has shown growing interest in such molecules due to their potential as enzyme inhibitors or receptor modulators, though further research is needed to fully characterize the properties of this particular compound.

From a synthetic chemistry perspective, the preparation of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide involves multiple steps of organic synthesis. The process typically begins with the construction of the 6-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol core, followed by appropriate functionalization to introduce the chromene-2-carboxamide moiety. Researchers have developed various synthetic routes to access similar compounds, with optimization focusing on yield improvement and purification methods.

The physicochemical properties of CAS No. 2034404-91-4 are of particular interest to formulation scientists and materials researchers. While exact data may vary, compounds in this class typically exhibit moderate solubility in polar organic solvents, with the hydroxy and carboxamide groups providing potential sites for salt formation or hydrogen bonding. These characteristics influence the compound's behavior in different environments and its potential applications in various formulations.

In the context of current research trends, tetrahydronaphthalene-chromene hybrids have attracted attention for their potential in addressing modern scientific challenges. The combination of these two privileged scaffolds in a single molecule offers opportunities for creating novel compounds with unique properties. Researchers are particularly interested in exploring how structural modifications might enhance desired characteristics while minimizing potential limitations.

The analytical characterization of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for confirming molecular structure, assessing purity, and monitoring stability. Recent advances in analytical technology have enabled more precise characterization of such complex molecules, supporting quality control in research and potential applications.

From a safety and handling perspective, while CAS No. 2034404-91-4 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound. Researchers should consult available safety data and conduct appropriate risk assessments before handling this material, particularly in powdered form where inhalation might be a concern.

The commercial availability of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide varies depending on market demand and research interest. Specialty chemical suppliers may offer this compound in various quantities, with purity levels typically ranging from 95% to 98% for research purposes. Current market trends show growing interest in such structurally complex molecules for both academic and industrial research applications.

Future research directions for compounds like CAS No. 2034404-91-4 may include exploration of their potential in various applications, optimization of synthetic routes for large-scale production, and detailed investigation of their physicochemical properties. The scientific community continues to show interest in such hybrid structures, particularly in the context of developing new materials with tailored properties or exploring novel biological activities.

In conclusion, N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-4-oxo-4H-chromene-2-carboxamide represents an interesting example of modern synthetic chemistry, combining two important structural motifs in a single molecule. While research on this specific compound is ongoing, its structural features suggest potential for various applications that warrant further investigation. As with any specialized chemical compound, researchers should consult current literature and safety information before working with this material.